Cas no 1094261-41-2 (1-(2-methoxyethyl)-5-phenyl-1,3-dihydro-2H-imidazole-2-thione)

• Product Name: 1-(2-methoxyethyl)-5-phenyl-1,3-dihydro-2H-imidazole-2-thione
• CAS No: 1094261-41-2
• MF: C₁₂H₁₄N₂OS
• MW: 234.317361354828
• CID: 5735226
• PubChem ID: 33680330
• Update Time: 2023-11-03

1-(2-methoxyethyl)-5-phenyl-1,3-dihydro-2H-imidazole-2-thione Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyethyl)-5-phenyl-1,3-dihydro-2H-imidazole-2-thione
• 2H-Imidazole-2-thione, 1,3-dihydro-1-(2-methoxyethyl)-5-phenyl-
• 1-(2-Methoxyethyl)-5-phenyl-1h-imidazole-2-thiol
• CCG-312038
• 1-(2-methoxyethyl)-5-phenyl-2,3-dihydro-1H-imidazole-2-thione
• 3-(2-methoxyethyl)-4-phenyl-1H-imidazole-2-thione
• CS-0303568
• AKOS015957686
• VU0506394-1
• 1094261-41-2
• VU0506394-2
• EN300-238871
• F2964-3856

• Inchi： 1S/C12H14N2OS/c1-15-8-7-14-11(9-13-12(14)16)10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H,13,16)
• InChI Key： CIWBQSOXOQEBPO-UHFFFAOYSA-N
• SMILES： C1(=S)N(CCOC)C(C2=CC=CC=C2)=CN1

Computed Properties

• Exact Mass: 234.08268425g/mol
• Monoisotopic Mass: 234.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56.6Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 354.5±52.0 °C(Predicted)
• pka: 11.66±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles